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Compound of Interest

Compound Name: Tyvelose

Cat. No.: B024345 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tyvelose (3,6-dideoxy-D-mannose) is a dideoxyhexose found in the O-antigen of the

lipopolysaccharide of various pathogenic bacteria, including certain serotypes of Salmonella.

As a key antigenic determinant, the enzymatic synthesis of its activated form, cytidine

diphosphate (CDP)-tyvelose, is of significant interest for the development of glycoconjugate

vaccines, diagnostic tools, and as a substrate for studying the enzymes involved in bacterial

cell wall biosynthesis. This document provides a detailed protocol for the multi-enzyme

cascade synthesis of CDP-tyvelose from the readily available precursor, CDP-D-glucose.

The enzymatic pathway involves a four-step conversion, beginning with the dehydration of

CDP-D-glucose, followed by a deoxygenation, a reduction, and a final epimerization step to

yield CDP-tyvelose. This protocol outlines the necessary recombinant enzymes, their

preparation, the reaction conditions for the sequential synthesis, and the purification of the final

product.

Enzymatic Pathway for CDP-Tyvelose Synthesis
The synthesis of CDP-tyvelose from CDP-D-glucose is a four-enzyme sequential reaction. The

pathway proceeds through the intermediate CDP-paratose.
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CDP-D-Glucose CDP-4-keto-6-deoxy-D-glucose

 CDP-D-glucose
 4,6-dehydratase (DH)

+ NAD+ CDP-4-keto-3,6-dideoxy-D-glucose

 CDP-4-keto-6-deoxy-D-glucose
 -3-dehydrogenase system (E1/E3)

+ NADH CDP-Paratose

 CDP-paratose
 synthase (PS)

+ NADPH CDP-Tyvelose

 Tyvelose epimerase
 (TyvE)

Sequential One-Pot Synthesis

Purification

Start with CDP-D-Glucose

Add DH and NAD+

Add E1/E3 and NADH

Add PS and NADPH

Add TyvE

Incubate

Quench Reaction

Centrifuge to remove enzymes

Anion-Exchange Chromatography

Desalting

Lyophilize

CDP-Tyvelose
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To cite this document: BenchChem. [Application Notes and Protocols for the Enzymatic
Synthesis of CDP-Tyvelose]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b024345#enzymatic-synthesis-of-cdp-tyvelose-
protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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